Cas no 55902-02-8 (Isamfazone)

Isamfazone structure

Product Name:Isamfazone

CAS No:55902-02-8

MF:C₂₂H₂₃N₃O₂

MW:361.436925172806

CID:368983

PubChem ID:68753

Update Time:2025-07-11

Isamfazone Chemical and Physical Properties

Names and Identifiers

- 1(6H)-Pyridazineacetamide,N-methyl-N-(1-methyl-2-phenylethyl)-6-oxo-3-phenyl-, (-)-
- N-methyl-2-(6-oxo-3-phenylpyridazin-1-yl)-N-(1-phenylpropan-2-yl)acetamide
- Isamfazona
- Isamfazone
- ISAMFAZONE [MART.]
- 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-, L-
- D-N-Methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
- 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-
- XUW8L8PW09
- 67465-01-4
- Isamfazonum
- NS00122550
- (-)-N-METHYL-N-(.ALPHA.-METHYLPHENETHYL)-6-OXO-3-PHENYL-1(6H)-PYRIDAZINEACETAMIDE
- N-methyl-N-(1-methyl-2-phenylethyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide
- UNII-XUW8L8PW09
- Isamfazone [INN]
- Isamfazonum [INN-Latin]
- L-N-Methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
- 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-, D-
- N-methyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(1-phenylpropan-2-yl)acetamide
- N-Methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
- CHEMBL2105067
- BRN 0840421
- 67465-02-5
- (-)-N-Methyl-N-(alpha-methylphenethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
- Isamfazona [INN-Spanish]
- SCHEMBL2109281
- 55902-02-8
- Q27294010
- AKOS040746928
- DTXSID10866518
- (-)-N-Methyl-N-(1-methyl-2-phenylethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
- Inchi： 1S/C22H23N3O2/c1-17(15-18-9-5-3-6-10-18)24(2)22(27)16-25-21(26)14-13-20(23-25)19-11-7-4-8-12-19/h3-14,17H,15-16H2,1-2H3
- InChI Key： JKNDAGNFBPJGEF-UHFFFAOYSA-N
- SMILES： O=C(CN1C(C=CC(C2C=CC=CC=2)=N1)=O)N(C)C(C)CC1C=CC=CC=1

Computed Properties

Exact Mass: 361.17900
Monoisotopic Mass: 361.179027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 586
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.4
Topological Polar Surface Area: 53

Experimental Properties

Density: 1.12
Boiling Point: 538°Cat760mmHg
Flash Point: 279.2°C
Refractive Index: 1.593
PSA: 55.20000
LogP: 2.99990

Isamfazone Pricemore >>

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